Cas no 13985-45-0 (1,4-Benzenediol, 2,6-dinitro-)
1,4-Benzenediol, 2,6-dinitro- structure
Product Name:1,4-Benzenediol, 2,6-dinitro-
CAS No:13985-45-0
MF:C6H4N2O6
MW:200.105761528015
CID:96636
PubChem ID:3605710
Update Time:2025-04-18
1,4-Benzenediol, 2,6-dinitro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzenediol, 2,6-dinitro-
- 2,6-dinitrobenzene-1,4-diol
- 13985-45-0
- 4-hydroxy-3,5-dinitrophenol
- AKOS016031370
- 2,6-dinitro-1,4-benzenediol
- DTXSID80394095
- SCHEMBL70447
-
- Inchi: 1S/C6H4N2O6/c9-3-1-4(7(11)12)6(10)5(2-3)8(13)14/h1-2,9-10H
- InChI Key: LXYNWFIRAZCOKN-UHFFFAOYSA-N
- SMILES: OC1C(=CC(=CC=1[N+](=O)[O-])O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 200.00692
- Monoisotopic Mass: 200.00693585g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 222
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 132Ų
Experimental Properties
- PSA: 126.74
1,4-Benzenediol, 2,6-dinitro- Related Literature
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
13985-45-0 (1,4-Benzenediol, 2,6-dinitro-) Related Products
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- 119-34-6(4-\u200bAmino-\u200b2-\u200bnitrophenol)
- 601-89-8(Nitroresorcinol)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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